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Compound of Interest

Compound Name: 3-Phenylbutan-2-ol

Cat. No.: B7769420

Technical Support Center: 3-Phenylbutan-2-ol

This guide provides essential information for the safe handling, storage, and use of 3-
phenylbutan-2-ol in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 3-phenylbutan-2-ol and what are its primary hazards?

3-phenylbutan-2-ol is a chemical compound with the formula C10H140.[1] It is classified as
an irritant. The primary hazards associated with this chemical are skin irritation, serious eye
irritation, and potential respiratory irritation.[1]

Q2: What are the GHS hazard classifications for 3-phenylbutan-2-ol?

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3-phenylbutan-2-ol has the following hazard classifications:

 Skin irritation (Category 2)[1]
e Serious eye irritation (Category 2A)[1]
e Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation[1]

Q3: What personal protective equipment (PPE) is required when handling 3-phenylbutan-2-
ol?
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Appropriate PPE should always be worn when handling 3-phenylbutan-2-ol to minimize
exposure risk. This includes:

o Eye and Face Protection: Chemical safety goggles or a face shield.[2]
» Skin Protection: Chemical-resistant gloves (such as nitrile rubber) and a lab coat.[2]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of vapors.[2]

Q4: How should 3-phenylbutan-2-ol be stored?

Store 3-phenylbutan-2-ol in a cool, dry, and well-ventilated area away from incompatible
substances.[3] Keep the container tightly closed when not in use.[3] It should be stored away
from heat, sparks, open flames, and other sources of ignition.

Q5: What materials are incompatible with 3-phenylbutan-2-ol?
3-phenylbutan-2-ol is incompatible with strong oxidizing agents.[3]

Troubleshooting Guides
Spill Response

Issue: A small spill of 3-phenylbutan-2-ol has occurred in the lab.
Solution:
o Safety First: Immediately alert others in the vicinity and ensure the area is well-ventilated.[4]

o Personal Protective Equipment (PPE): Before cleaning, don the appropriate PPE, including
chemical safety goggles, gloves, and a lab coat.[2][4]

o Containment: If it is safe to do so, prevent the spill from spreading by creating a dike around
it with an inert absorbent material like sand, vermiculite, or a commercial spill absorbent.[4]

[5]

o Absorption: Gently cover the spill with the absorbent material, starting from the outside and
working inwards.[4][6]
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» Collection: Once the liquid is fully absorbed, use non-sparking tools to carefully scoop the
material into a labeled, sealable container for hazardous waste disposal.[5][7]

o Decontamination: Clean the spill area with soap and water, and collect the cleaning materials
for disposal as hazardous waste.[5]

o Disposal: Dispose of the sealed container and any contaminated materials according to your
institution's hazardous waste disposal procedures.[8]

dot graph Spill_Cleanup_Workflow { graph [rankdir="TB", splines=true, overlap=false,
nodesep=0.6, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial",
fontcolor="#202124"]; edge [fontname="Arial", fontcolor="#202124"];

Spill [label="Spill Occurs", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Alert [label="Alert Others
& Ventilate Area", fillcolor="#FBBCO05"]; Don_PPE [label="Don Appropriate PPE\n(Goggles,
Gloves, Lab Coat)", fillcolor="#FBBCO05"]; Assess [label="Assess Spill Size", shape=diamond,
fillcolor="#4285F4", fontcolor="#FFFFFF"]; Small_Spill [label="Small & Manageable”,
fillcolor="#34A853", fontcolor="#FFFFFF"]; Large_Spill [label="Large or Unmanageable"”,
fillcolor="#EA4335", fontcolor="#FFFFFF"]; Contain [label="Contain Spill with\nInert
Absorbent", fillcolor="#FBBCO05"]; Absorb [label="Absorb Material", fillcolor="#FBBC05"];
Collect [label="Collect Waste in\nSealed Container", fillcolor="#FBBC05"]; Decontaminate
[label="Decontaminate Spill Area”, fillcolor="#FBBC05"]; Dispose [label="Dispose of
as\nHazardous Waste", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Evacuate [label="Evacuate
Area", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Contact_EHS [label="Contact Emergency
Personnel\n(EHS)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Spill -> Alert; Alert -> Don_PPE; Don_PPE -> Assess; Assess -> Small_Spill [label="Yes"];
Assess -> Large_Spill [label="No"]; Small_Spill -> Contain; Contain -> Absorb; Absorb ->
Collect; Collect -> Decontaminate; Decontaminate -> Dispose; Large_Spill -> Evacuate;
Evacuate -> Contact_EHS; } A decision-making workflow for responding to a 3-phenylbutan-2-
ol spill.

First Aid

Issue: Accidental exposure to 3-phenylbutan-2-ol.

Solution:
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[9]

o Skin Contact: Remove all contaminated clothing. Wash the affected skin area immediately
with soap and plenty of water. If skin irritation occurs, seek medical attention.[7][10]

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing. If they feel unwell, call a poison center or doctor.[11]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[9]

dot graph First_Aid_Procedure { graph [rankdir="TB", splines=true, overlap=false,
nodesep=0.6, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial",
fontcolor="#202124"]; edge [fontname="Arial", fontcolor="#202124"];

Exposure [label="Exposure Occurs", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
Eye_Contact [label="Eye Contact", fillcolor="#FBBC05"]; Skin_Contact [label="Skin Contact",
fillcolor="#FBBCO05"]; Inhalation [label="Inhalation", fillcolor="#FBBCO05"]; Ingestion
[label="Ingestion", fillcolor="#FBBC05"]; Flush_Eyes [label="Flush Eyes with Water\nfor 15
minutes”, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Remove_Clothing [label="Remove
Contaminated Clothing", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Wash_Skin [label="Wash
Skin with\nSoap & Water", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Fresh_Air [label="Move
to Fresh Air", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Rinse_Mouth [label="Rinse Mouth
with Water", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Seek _Medical_Attention [label="Seek
Immediate\nMedical Attention", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Exposure -> Eye_Contact; Exposure -> Skin_Contact; Exposure -> Inhalation; Exposure ->
Ingestion; Eye_Contact -> Flush_Eyes -> Seek_Medical_Attention; Skin_Contact ->
Remove_Clothing -> Wash_Skin; Wash_Skin -> Seek_Medical_Attention [label="1If irritation
persists"]; Inhalation -> Fresh_Air -> Seek_Medical_Attention [label="If feeling unwell"];
Ingestion -> Rinse_Mouth -> Seek Medical_Attention; } First aid procedures for different types
of exposure to 3-phenylbutan-2-ol.

Data Presentation
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Property Value
Molecular Formula C10H140
Molecular Weight 150.22 g/mol
Appearance Liquid

GHS Pictogram Warning

H315: Causes skin irritation, H319: Causes
Hazard Statements serious eye irritation, H335: May cause

respiratory irritation[1]

P261, P264, P271, P280, P302+P352,
P304+P340, P305+P351+P338, P312,

Precautionary Statements
P332+P313, P337+P313, P362, P403+P233,

P405, P501
Storage Temperature Room temperature
Incompatibilities Strong oxidizing agents[3]

Experimental Protocols
General Protocol for a Reaction Using 3-Phenylbutan-2-
ol as a Solvent or Reagent

This protocol outlines the general steps for safely using 3-phenylbutan-2-ol in a chemical
reaction. Note: This is a general guideline; always refer to your specific, validated experimental
protocol.

e Preparation and Precaution:
o Conduct a thorough risk assessment for the entire experimental procedure.
o Ensure a chemical fume hood is available and functioning correctly.
o Verify that an emergency eyewash station and safety shower are accessible.[2]

o Assemble all necessary glassware and equipment, checking for any defects.
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o Don the appropriate PPE: chemical safety goggles, a flame-resistant lab coat, and
chemical-resistant gloves.[2]

Reagent Handling:

o Measure and dispense 3-phenylbutan-2-ol inside the chemical fume hood to minimize
inhalation exposure.[2]

o Keep the container of 3-phenylbutan-2-ol tightly closed when not in use.[3]

o Avoid direct contact with skin and eyes.[3]

Reaction Setup and Execution:

[¢]

Set up the reaction apparatus within the fume hood.

[e]

If the reaction requires heating, use a controlled heating source such as a heating mantle
with a stirrer. Avoid open flames.

[¢]

Add reagents in the order specified by your protocol.

[e]

Monitor the reaction for any unexpected changes.

Work-up and Purification:

o Quench the reaction and perform extractions inside the fume hood.

o Handle all waste, including aqueous layers and solvent washes, as hazardous waste.

Waste Disposal:

o Collect all waste containing 3-phenylbutan-2-ol in a properly labeled, sealed hazardous
waste container.[8]

o Do not dispose of 3-phenylbutan-2-ol or its waste down the drain.[8]

o Follow your institution's guidelines for hazardous waste disposal.

Decontamination:
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o Thoroughly clean all glassware and equipment used.

o Wipe down the work surface in the fume hood.

o Remove PPE and wash hands thoroughly with soap and water after completing the
experiment.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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